Cas no 898412-95-8 (1-(2-fluorophenyl)methyl-3,4,7,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 1-(2-fluorophenyl)methyl-3,4,7,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898412-95-8
• MF: C₁₈H₁₉FN₆O₂
• MW: 370.380866289139
• CID: 5483314
• Update Time: 2025-05-19

1-(2-fluorophenyl)methyl-3,4,7,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(2-fluorophenyl)methyl]-3,4,7,9-tetramethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 1-(2-fluorophenyl)methyl-3,4,7,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C18H19FN6O2/c1-10-11(2)25-14-15(22(3)18(27)23(4)16(14)26)20-17(25)24(21-10)9-12-7-5-6-8-13(12)19/h5-8,11H,9H2,1-4H3
• InChI Key： DGGMUKMOKPVZBL-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N1C2=NC3=C(C(N(C([H])([H])[H])C(N3C([H])([H])[H])=O)=O)N2C([H])(C([H])([H])[H])C(C([H])([H])[H])=N1

Additional information on 1-(2-fluorophenyl)methyl-3,4,7,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Comprehensive Overview of 1-(2-fluorophenyl)methyl-3,4,7,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 898412-95-8)

The compound 1-(2-fluorophenyl)methyl-3,4,7,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione, identified by its CAS No. 898412-95-8, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a fluorophenyl group and a triazino-purine core, makes it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in modern research, addressing common queries and trending topics in the field.

One of the most frequently searched questions about this compound revolves around its synthetic pathway and mechanism of action. Researchers are particularly intrigued by how the fluorophenyl moiety influences its binding affinity and selectivity. Recent studies suggest that the presence of the fluorine atom enhances metabolic stability, a critical factor in drug development. This aligns with the growing demand for longer-acting pharmaceuticals and targeted therapies, which are hot topics in the pharmaceutical industry.

Another area of interest is the compound's potential role in enzyme inhibition. The triazino-purine scaffold is known to interact with various enzymatic targets, particularly those involved in cell signaling pathways. This has sparked discussions about its applicability in treating conditions related to aberrant signaling, such as certain types of cancers and inflammatory diseases. Given the current focus on precision medicine, understanding these interactions could pave the way for groundbreaking therapies.

From a structural perspective, the compound's unique arrangement of methyl groups and the dione functionality contributes to its stability and solubility. These attributes are crucial for formulation scientists who aim to develop effective delivery systems. In the era of nanotechnology and drug delivery innovations, such properties are highly sought after, as they can significantly impact bioavailability and patient compliance.

Environmental and safety profiles are also common concerns among researchers. While the compound is not classified as hazardous, its biodegradability and ecotoxicological effects are under scrutiny. This reflects the broader trend of green chemistry and sustainable practices in chemical synthesis. Companies and institutions are increasingly prioritizing eco-friendly alternatives, making this a relevant consideration for future applications.

In summary, 1-(2-fluorophenyl)methyl-3,4,7,9-tetramethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 898412-95-8) represents a fascinating intersection of chemistry and biology. Its multifaceted properties and potential applications make it a valuable subject for ongoing research, particularly in the context of drug discovery and molecular design. As the scientific community continues to explore its capabilities, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.